Cas no 13685-24-0 (BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE)

• Product Name: BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE
• CAS No: 13685-24-0
• MF: C₁₄H₈ClF₆P
• MW: 356.630504608154
• MDL: MFCD04972304
• CID: 87095
• PubChem ID: 4379933
• Update Time: 2025-06-14

BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE Chemical and Physical Properties

Names and Identifiers

• BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE
• Chlorobis[4-(trifluoromethyl)phenyl]phosphine
• chloro-bis[4-(trifluoromethyl)phenyl]phosphane
• Chlorobis(p-trifluoromethylphenyl)phosphine
• Bis(4-trifluoromethylphenyl)chlorophosphine,98%
• Chlorobis[4-(trifluoromethyl)phenyl]phosphine, 97%
• F83056
• chlorobis(4-(trifluoromethyl)phenyl)phosphine
• chlorobis[4-(trifluoromethyl)phenyl]phosphane
• AS-70489
• FT-0743357
• 13685-24-0
• Bis[4-(trifluoromethyl)phenyl]chlorophosphine
• Phosphinous chloride, P,P-bis[4-(trifluoromethyl)phenyl]-
• PBLUOOURLNAOAJ-UHFFFAOYSA-N
• MFCD04972304
• SCHEMBL669274
• DTXSID10402632
• AKOS015910837
• CS-0213090
• Chlorobis(4-(trifluoromethyl)phenyl)phosphane
• DB-009616
• P,P-Bis[4-(Trifluoromethyl)Phenyl]-Phosphinous Chloride

• MDL： MFCD04972304
• Inchi： 1S/C14H8ClF6P/c15-22(11-5-1-9(2-6-11)13(16,17)18)12-7-3-10(4-8-12)14(19,20)21/h1-8H
• InChI Key： PBLUOOURLNAOAJ-UHFFFAOYSA-N
• SMILES： ClP(C1C=CC(C(F)(F)F)=CC=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 355.99600
• Monoisotopic Mass: 355.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.42g/ml
• Boiling Point: 110°C/0.4mm
• Flash Point: 110°C/0.4mm
• Water Partition Coefficient: Reacts with water.
• PSA: 13.59000
• LogP: 5.31070
• Solubility: reaction
• Sensitiveness: Moisture Sensitive

BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE Security Information

• Hazardous Material transportation number：UN3265
• Packing Group：II
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Additional information on BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE

Research Brief on BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE (CAS: 13685-24-0) in Chemical Biology and Pharmaceutical Applications

BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE (CAS: 13685-24-0) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl groups and reactive chlorophosphine moiety, serves as a critical building block in the synthesis of phosphine ligands, catalysts, and bioactive molecules. Its unique electronic and steric properties make it particularly valuable in asymmetric catalysis and drug discovery.

Recent studies have highlighted the role of BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE in the development of novel transition-metal catalysts for cross-coupling reactions, which are pivotal in the construction of complex pharmaceutical intermediates. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in palladium-catalyzed Suzuki-Miyaura couplings, achieving high yields and enantioselectivities for biaryl compounds. The electron-withdrawing trifluoromethyl groups were found to enhance the stability of the catalytic intermediates, thereby improving reaction efficiency.

In the realm of medicinal chemistry, BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE has been employed as a precursor for phosphine-containing prodrugs and enzyme inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its utility in the synthesis of phosphonate-based inhibitors targeting tyrosine kinases, a class of enzymes implicated in cancer progression. The compound's ability to modulate enzyme activity through phosphorus-centered interactions underscores its potential in targeted therapy development.

Furthermore, advances in synthetic methodology have expanded the accessibility of BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE. A recent Nature Communications article (2024) described a scalable, one-pot synthesis route using trifluoromethylphenylmagnesium bromide and phosphorus trichloride, achieving >90% yield with minimal purification steps. This breakthrough addresses previous challenges associated with the compound's commercial availability and cost, facilitating broader adoption in research and industrial applications.

Safety and handling considerations for BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE remain an active area of investigation. Due to its moisture sensitivity and potential reactivity, recent protocols emphasize the use of inert atmospheres and dry solvents during manipulation. Collaborative efforts between academic and industrial researchers are ongoing to establish standardized safety guidelines for large-scale applications.

Looking ahead, the integration of BIS(4-TRIFLUOROMETHYLPHENYL)CHLOROPHOSPHINE into high-throughput screening platforms and its potential in photopharmacology represent promising directions. Its structural features may enable the development of light-activated phosphine reagents for spatiotemporal control in biological systems, as suggested by preliminary computational studies in Chemical Science (2023). As research continues to uncover new applications, this compound is poised to play an increasingly important role at the interface of chemistry and biology.